1-benzyl-2-cyclopropylpiperazine
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Overview
Description
Synthesis Analysis
The synthesis of piperazine derivatives, which 1-benzyl-2-cyclopropylpiperazine is a part of, has been a subject of research. Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-2-cyclopropylpiperazine involves the reaction of benzyl chloride with cyclopropylamine followed by cyclization of the resulting intermediate.", "Starting Materials": [ "Benzyl chloride", "Cyclopropylamine" ], "Reaction": [ "Benzyl chloride is added dropwise to a solution of cyclopropylamine in anhydrous ether at 0°C.", "The reaction mixture is stirred at room temperature for several hours.", "The resulting intermediate is isolated by filtration and washed with ether.", "The intermediate is then cyclized by heating with acetic anhydride and a catalytic amount of sulfuric acid.", "The product, 1-benzyl-2-cyclopropylpiperazine, is obtained by extraction with ether and purification by recrystallization." ] } | |
CAS RN |
1296673-24-9 |
Product Name |
1-benzyl-2-cyclopropylpiperazine |
Molecular Formula |
C14H20N2 |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
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